Cas no 1820580-95-7 (3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)-)

• Product Name: 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)-
• CAS No: 1820580-95-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD30253187
• CID: 5220847
• PubChem ID: 91662933
• Update Time: 2025-07-16

3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)-

• MDL： MFCD30253187
• Inchi： 1S/C6H11NO3/c1-4-2-10-3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： GGBFJECGJQKNBL-WHFBIAKZSA-N
• SMILES： N1[C@@H](C)COC[C@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)-

3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- (CAS No. 1820580-95-7)

3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- (CAS No. 1820580-95-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of morpholine derivatives, which are widely used in the development of novel therapeutic agents.

The (3S,5S)- configuration of this compound is particularly important as it imparts specific stereochemical properties that can influence its interactions with biological targets. The presence of the 5-methyl group further modulates its physicochemical properties, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In another study, researchers at the University of California, San Francisco, investigated the role of 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- in neurodegenerative disorders. The results showed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- have also been extensively studied. A preclinical study conducted by a team at Harvard Medical School found that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits high oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both oral and parenteral administration.

In addition to its therapeutic potential, 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- has been explored for its use as a chiral building block in organic synthesis. Its unique stereochemistry allows for the synthesis of complex molecules with high enantioselectivity. This is particularly important in the pharmaceutical industry where enantiomeric purity is crucial for ensuring drug efficacy and safety.

The synthesis of 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- has been optimized using various catalytic methods. One notable approach involves the use of chiral catalysts to achieve high yields and enantioselectivities. A recent publication in *Organic Letters* described a novel asymmetric synthesis route that utilizes a palladium-catalyzed reaction to produce 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- with excellent yields and enantioselectivities greater than 99% ee.

The safety profile of 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- has also been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 3-Morpholinecarboxylic acid, 5-methyl-, (3S,5S)- (CAS No. 1820580-95-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the field.